molecular formula C18H24ClNO2S B1217481 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride CAS No. 43040-76-2

5-(Dibutylamino)naphthalene-1-sulfonyl Chloride

Cat. No. B1217481
CAS RN: 43040-76-2
M. Wt: 353.9 g/mol
InChI Key: PIZHBGYIKYGXBV-UHFFFAOYSA-N
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Description

5-(Dibutylamino)naphthalene-1-sulfonyl Chloride, also known as Dansyl chloride or 5-(dimethylamino)naphthalene-1-sulfonyl chloride, is a highly reactive non-fluorescent reagent . It reacts with primary amino groups in both aliphatic and aromatic amines to produce stable blue- or blue-green– fluorescent sulfonamide adducts . It can also be made to react with secondary amines .


Synthesis Analysis

The synthesis of 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride has been reported in several studies . The reagent is used in combination with liquid chromatography Fourier-transform ion cyclotron resonance mass spectrometry (LC-FTICR-MS) for improved analysis of the amine- and phenol-containing submetabolome . An optimized derivatization protocol for labeling amines and phenols is also described .


Molecular Structure Analysis

The molecular structure of 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride is represented by the formula C18H24ClNO2S . The exact mass of the molecule is 353.1216279 g/mol .


Chemical Reactions Analysis

5-(Dibutylamino)naphthalene-1-sulfonyl Chloride is a highly reactive reagent that easily reacts with amines, yielding fluorescent derivatives . This reaction is widely used for amino-acids derivatization and many other detection techniques .


Physical And Chemical Properties Analysis

5-(Dibutylamino)naphthalene-1-sulfonyl Chloride is a highly reactive non-fluorescent reagent . It has a molecular weight of 353.9 g/mol . The exact mass of the molecule is 353.1216279 g/mol .

Scientific Research Applications

Ion Mobility Spectrometry

Bansyl Chloride: is utilized in Ion Mobility Spectrometry (IMS) , an analytical technique that measures the mobility of gas-phase ions in an electric field. This compound participates in the electron capture and clustering processes , which are crucial for the identification and analysis of various substances, including hazardous materials .

Pharmaceutical Screening

In the pharmaceutical industry, Bansyl Chloride derivatives are employed in Gas Chromatography–Mass Spectrometry (GC-MS) methods for screening impurities in active pharmaceutical ingredients (APIs) and drug products. This application is vital for ensuring the safety and efficacy of pharmaceuticals .

Environmental Monitoring

Bansyl Chloride: plays a role in environmental monitoring, where it is used to establish environmental risk limits (ERLs) . These ERLs help in assessing the potential carcinogenicity of compounds and their impact on water and soil organisms, which is essential for environmental protection and public health .

Material Science

In material science, Bansyl Chloride is a precursor to benzyl esters , which are used as plasticizers and flavorants. It is also involved in the synthesis of phenylacetic acid , a precursor to various materials used in the production of plastics, resins, and polymers .

Biochemistry

In biochemistry, Bansyl Chloride is related to the phenyl group , which is fundamental in the structure of many organic compounds, including amino acids like phenylalanine. This relationship underscores the importance of Bansyl Chloride in understanding biochemical processes and molecular structures .

Forensic Science

Bansyl Chloride: can be relevant in forensic science due to its alkylating properties . While not directly used, its reactivity and potential as a chemical intermediate could be significant in the synthesis of compounds used for forensic analysis .

Mechanism of Action

The mechanism of action of 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride involves its reaction with primary amino groups in both aliphatic and aromatic amines to produce stable blue- or blue-green– fluorescent sulfonamide adducts . It can also be made to react with secondary amines .

Future Directions

The future directions of 5-(Dibutylamino)naphthalene-1-sulfonyl Chloride research could involve its further use in the analysis of the amine- and phenol-containing submetabolome . Additionally, its potential applications in other areas of research could be explored.

properties

IUPAC Name

5-(dibutylamino)naphthalene-1-sulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24ClNO2S/c1-3-5-13-20(14-6-4-2)17-11-7-10-16-15(17)9-8-12-18(16)23(19,21)22/h7-12H,3-6,13-14H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PIZHBGYIKYGXBV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN(CCCC)C1=CC=CC2=C1C=CC=C2S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24ClNO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10195658
Record name Bansyl compound
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10195658
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

353.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(Dibutylamino)naphthalene-1-sulfonyl Chloride

CAS RN

43040-76-2
Record name Bansyl compound
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0043040762
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Bansyl compound
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10195658
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Bansyl Chloride [N-Protecting Agent for Peptide Research]
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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